5-amino-1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 5-amino-1-[(4-methoxyphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C11H13N5O2/c1-18-8-4-2-7(3-5-8)6-16-10(12)9(11(13)17)14-15-16/h2-5H,6,12H2,1H3,(H2,13,17)
• InChI Key: QBOPUNNBTOYOBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)N)N

Description

5-amino-1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C11H13N5O2 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(azidomethyl)-4-methoxybenzene (5 g) and 2-cyanoacetamide (5 g) was added to a solution of sodium ethoxide (made from 1.6 g of sodium in 100 mL of ethanol). The resulting mixture was refluxed for 20 h. It was cooled down to room temperature and solvent was removed under reduced pressure. The remaining solid was dissolved in water (20 mL) and extracted with ethyl acetate (3×50 mL). The extracts were combined, washed with brine and dried over sodium sulfate. Solvent was removed and the residue was crystallized from hot water to give the desired product 5-amino-1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide. ESMS calculated for C11H13N5O2 (m/z): 247.1; found (M+H+): 248.1